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Compound of Interest

Compound Name: 1-Chloroacenaphthylene

CAS No.: 56122-55-5

Cat. No.: B12796245

Get Quote

Operational Snapshot & Chemical Identity[1]
1-Chloroacenaphthylene is a halogenated polycyclic aromatic hydrocarbon (HPAH). Unlike

standard organic solvents or non-halogenated PAHs, the presence of the chlorine substituent

dictates a specific disposal stream.[1] Improper segregation of this compound can contaminate

bulk non-halogenated waste streams, leading to regulatory non-compliance and significant

incineration surcharges due to the generation of acidic byproducts (HCl) during thermal

destruction.[1]
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Parameter Detail

Chemical Name 1-Chloroacenaphthylene

CAS Number
65726-91-2 (Verify on specific vendor label as

isomers vary)

Molecular Formula C₁₂H₇Cl

Physical State Solid (typically yellow/orange crystalline)

Primary Hazard Class
Halogenated Organic / Irritant / Potential

Carcinogen

RCRA Status

Not explicitly P/U-listed by name, but regulated

as Characteristic Hazardous Waste (Toxicity)

and Halogenated Organic Waste.

Hazard Profiling & Pre-Disposal Stabilization[1]
Before disposal, you must understand the stability profile.[1] Acenaphthylene derivatives

contain a strained double bond in the five-membered ring, making them susceptible to

polymerization or oxidation under ambient conditions.[1]

Critical Hazards[1][4]
HPAH Toxicity: Like many PAHs, this compound is suspected of having mutagenic

properties.[1][2] It is persistent in the environment and toxic to aquatic life.[1]

Acid Gas Generation: Upon incineration, the chlorine atom converts to hydrochloric acid

(HCl), requiring scrubbers.[1] This is why it must be segregated from non-halogenated

waste.[1]

Stabilization Protocol
If you have old bottles or reaction mixtures:

Check for Peroxides/Polymerization: Visually inspect for cloudiness or viscous sludge in

solutions.[1]
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Quenching (Reaction Mixtures): If the 1-Chloroacenaphthylene is part of an active reaction

mix (e.g., with Lewis acids), quench strictly according to the other reagents present before

attempting disposal.[1]

Solid Stabilization: Ensure solids are dry. If the solid is fine dust, dampen slightly with a

compatible high-flashpoint solvent (like mineral oil) if transferring to prevent inhalation, but

only if this does not interfere with the waste stream acceptance criteria of your facility.[1]

Waste Segregation Protocol (The "Golden Rule")[1]
The most common compliance error in research labs is mixing Halogenated PAHs with general

organic waste.[1]

The Segregation Rule

Strictly isolate 1-Chloroacenaphthylene waste from Non-Halogenated solvents (e.g., Acetone,

Methanol, Hexane).[1]

Why? Non-halogenated waste is often used as fuel blending (low cost). Halogenated waste

requires high-temperature incineration with acid gas scrubbing (high cost). Contaminating a

55-gallon drum of acetone with 1g of 1-Chloroacenaphthylene reclassifies the entire drum

as halogenated waste.

Container Selection
Liquids (Solutions): Use HDPE (High-Density Polyethylene) or Glass carboys. Avoid

standard metal cans unless lined, as free HCl from degradation can corrode metal.[1]

Solids: Use wide-mouth HDPE jars or double-bagged heavy-duty polyethylene bags inside a

rigid secondary container.
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The following diagram outlines the decision logic for disposing of 1-Chloroacenaphthylene in

both solid and liquid forms.

Start: Waste Generation

Assess Physical State

Solid Waste
(Pure compound, contaminated silica, wipes)

Liquid Waste
(Mother liquor, reaction solvent)

Double Bag in Heavy Duty Poly
OR Rigid HDPE Jar

Label: 'Hazardous Waste: Solid'
Tag: 'Halogenated PAH'

Complete Hazardous Waste Tag
List '1-Chloroacenaphthylene' explicitly

Is solvent Halogenated?

Add to 'Halogenated Solvent' Carboy

Yes (e.g. DCM)

CRITICAL STOP:
Do NOT add to Non-Halo Stream

No (e.g. Acetone)

Segregate into dedicated
Halogenated Waste Stream

Schedule EHS Pickup
(High Temp Incineration)
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Click to download full resolution via product page

Figure 1: Decision logic for segregating and packaging 1-Chloroacenaphthylene waste to

ensure regulatory compliance.

Detailed Step-by-Step Procedures
Scenario A: Disposal of Pure Solid (Old Reagent)

PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety glasses.[1]

Work in a fume hood.

Packaging: Transfer the solid into a clear, wide-mouth HDPE jar. If the original bottle is intact,

you may dispose of the chemical in the original bottle, provided it is placed inside a

secondary sealable bag.[1]

Labeling: Attach a hazardous waste tag.

Constituents: Write "1-Chloroacenaphthylene".[1][3]

Hazard Checkbox: Check "Toxic" and "Irritant".[1]

Storage: Store in the "Solid Hazardous Waste" satellite accumulation area until pickup.

Scenario B: Disposal of Reaction Mixtures (Liquid)
Solvent Identification: Identify the primary solvent.[1]

Segregation:

If solvent is Dichloromethane (DCM) or Chloroform: Pour into the standard "Halogenated

Waste" carboy.

If solvent is Ethyl Acetate or Hexane: Do NOT pour into the "Non-Halogenated" carboy.[1]

You must start a new temporary waste bottle labeled "Halogenated Waste" because the

solute (1-Chloroacenaphthylene) introduces halogens into the mixture.

Rinsing: Triple rinse the empty reaction flask with a small amount of halogenated solvent

(e.g., DCM) and add the rinsate to the Halogenated Waste container.
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Scenario C: Spill Cleanup (Small Scale < 50g)
Isolate: Evacuate the immediate area.

PPE: Use N95 or P100 respiratory protection if dust is visible.[1]

Containment:

Solid Spill: Do not dry sweep (creates dust). Cover with wet paper towels or use a HEPA

vacuum designated for hazardous chemicals.[1]

Liquid Spill: Absorb with vermiculite or polypropylene pads.[1]

Disposal: Place all cleanup materials (gloves, pads, wipes) into a heavy-duty plastic bag,

seal, and label as "Hazardous Waste: Debris contaminated with Halogenated PAH."[1]

Regulatory Compliance (US Focus)
While 1-Chloroacenaphthylene is not always explicitly listed by name in 40 CFR 261.33 (P

and U lists), it is regulated under the "Cradle-to-Grave" liability of RCRA.[1]

Generator Status: You are responsible for characterizing the waste.[1]

Characteristic Waste: If the waste exhibits toxicity (via TCLP test), it carries the D004-D043

codes depending on impurities, though it generally defaults to a state-specific halogenated

organic code.[1]

EPA Waste Code Recommendation: If no specific code exists in your state, use D001 (if

ignitable solvent is present) or label strictly as "Non-RCRA Regulated Hazardous Waste"

only if your local EHS verifies it, but the industry best practice is to manage it as

Halogenated Solvent Waste (F001/F002) if mixed with listed solvents.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Waste Code [rcrainfo.epa.gov]

2. puragen.com [puragen.com]

3. 65726-91-2|1-Chloroacenaphthylene|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [Operational Guide: Safe Disposal and Handling of 1-
Chloroacenaphthylene[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12796245/docs#operational-guide-safe-disposal-
and-handling-of-1-chloroacenaphthylene-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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